Cas no 200413-56-5 (Quinazoline, 5,6,7,8-tetrahydro-4-(1-piperazinyl)-)

5,6,7,8-Tetrahydro-4-(1-piperazinyl)quinazoline is a heterocyclic compound featuring a quinazoline core fused with a piperazine moiety. This structure imparts significant versatility in medicinal and synthetic chemistry applications. The tetrahydroquinazoline scaffold enhances binding affinity and selectivity, making it valuable for targeting biological receptors, particularly in CNS and oncology research. The piperazine substitution improves solubility and pharmacokinetic properties, facilitating drug development. Its rigid yet modifiable framework allows for structural optimization in lead compound design. This compound is commonly employed as an intermediate in synthesizing pharmacologically active molecules, including kinase inhibitors and neurotransmitter modulators. Its stability and synthetic accessibility further underscore its utility in high-throughput and exploratory chemistry.
Quinazoline, 5,6,7,8-tetrahydro-4-(1-piperazinyl)- structure
200413-56-5 structure
Product Name:Quinazoline, 5,6,7,8-tetrahydro-4-(1-piperazinyl)-
CAS No:200413-56-5
MF:C12H18N4
MW:218.298121929169
CID:3882164
PubChem ID:80234092
Update Time:2025-06-08

Quinazoline, 5,6,7,8-tetrahydro-4-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 5,6,7,8-tetrahydro-4-(1-piperazinyl)-
    • 4-Piperazin-1-yl-5,6,7,8-tetrahydro-quinazoline
    • 200413-56-5
    • 4-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline
    • AKOS018796368
    • Inchi： 1S/C12H18N4/c1-2-4-11-10(3-1)12(15-9-14-11)16-7-5-13-6-8-16/h9,13H,1-8H2
    • InChI Key： IRWRNLRAVXMLON-UHFFFAOYSA-N
    • SMILES： N1=C2C(CCCC2)=C(N2CCNCC2)N=C1

Computed Properties

  • Exact Mass: 218.153146591Da
  • Monoisotopic Mass: 218.153146591Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 41.1Ų

Quinazoline, 5,6,7,8-tetrahydro-4-(1-piperazinyl)- Pricemore >>

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